2-(4-methoxyphenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide

• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol
• IUPAC Name: N-[4-[[2-(4-methoxyphenoxy)acetyl]amino]phenyl]-2-phenylacetamide
• InChI: InChI=1S/C23H22N2O4/c1-28-20-11-13-21(14-12-20)29-16-23(27)25-19-9-7-18(8-10-19)24-22(26)15-17-5-3-2-4-6-17/h2-14H,15-16H2,1H3,(H,24,26)(H,25,27)
• InChI Key: ZRGGFJURTRDODO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3

Description

2-(4-methoxyphenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide, commonly known as MPAPA, is a synthetic compound that has been developed for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of MPAPA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in cancer growth and inflammation. MPAPA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDAC activity, MPAPA can alter the expression of genes involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
MPAPA has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, MPAPA has also been found to have antioxidant properties, making it a potential therapeutic agent for oxidative stress-related diseases. MPAPA has also been found to have neuroprotective properties, making it a potential therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPAPA in lab experiments is its specificity. MPAPA has been found to selectively inhibit the activity of certain enzymes and signaling pathways, making it a valuable tool for studying specific biological processes. However, one of the limitations of using MPAPA in lab experiments is its potential toxicity. MPAPA has been found to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MPAPA. One area of research is in the development of more potent and selective HDAC inhibitors based on the structure of MPAPA. Another area of research is in the development of MPAPA-based therapeutics for cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of MPAPA and its potential toxicity in different cell types.

Synthesis Methods

The synthesis of MPAPA involves several steps, including the reaction of 4-methoxyphenol with 4-bromoanisole to form 2-(4-methoxyphenoxy)anisole. This intermediate is then reacted with 4-aminobenzoyl chloride to form 2-(4-methoxyphenoxy)-N-(4-aminobenzoyl)anisole. The final step involves the reaction of this intermediate with phenylacetyl chloride to form the desired product, MPAPA.

Scientific Research Applications

MPAPA has been found to have a range of scientific research applications. One of the main areas of research is in the field of cancer biology, where MPAPA has been shown to inhibit the growth and proliferation of cancer cells. MPAPA has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for a range of inflammatory diseases.